molecular formula C11H12BrNO2 B8534834 3-(6-Bromo-2,3-dimethoxyphenyl)-propionitrile

3-(6-Bromo-2,3-dimethoxyphenyl)-propionitrile

Cat. No.: B8534834
M. Wt: 270.12 g/mol
InChI Key: VJINOIHRJONYMY-UHFFFAOYSA-N
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Description

3-(6-Bromo-2,3-dimethoxyphenyl)-propionitrile is a useful research compound. Its molecular formula is C11H12BrNO2 and its molecular weight is 270.12 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H12BrNO2

Molecular Weight

270.12 g/mol

IUPAC Name

3-(6-bromo-2,3-dimethoxyphenyl)propanenitrile

InChI

InChI=1S/C11H12BrNO2/c1-14-10-6-5-9(12)8(4-3-7-13)11(10)15-2/h5-6H,3-4H2,1-2H3

InChI Key

VJINOIHRJONYMY-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C(=C(C=C1)Br)CCC#N)OC

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Name
COc1ccc(Br)c(CC(C#N)C(=O)O)c1OC
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One

Synthesis routes and methods II

Procedure details

A solution of 2-cyano-3-(6-bromo-2,3-dimethoxyphenyl)-propionic acid (39.25 g, 0.125 mole), and 80 mL N,N-dimethylacetamide was stirred at 160° for 1.25 hr. After cooling to room temperature, the solution was poured onto ice with stirring. The solid was filtered, washed with water, dried (in-vacuo) to yield 32.7 g white solid, (97%); M+ 269.
Name
2-cyano-3-(6-bromo-2,3-dimethoxyphenyl)-propionic acid
Quantity
39.25 g
Type
reactant
Reaction Step One
Quantity
80 mL
Type
solvent
Reaction Step One
Yield
97%

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